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Compound of Interest

Compound Name: Tetrabutylammonium

Cat. No.: B224687

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the hazards, safety
precautions, and handling of tetrabutylammonium bromide (TBAB). The following sections
detail the toxicological properties, safe handling procedures, emergency response, and
experimental protocols relevant to the use of this compound in a laboratory and drug
development setting.

Chemical and Physical Properties

Tetrabutylammonium bromide is a quaternary ammonium salt widely used as a phase
transfer catalyst in organic synthesis.[1][2] It is a white to light cream crystalline solid.[3][4]
Understanding its physical and chemical properties is fundamental to its safe handling.
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Property Value Reference
CAS Number 1643-19-2 [4]
Molecular Formula Ci6H36BrN [4]
Molecular Weight 322.37 g/mol [5]

Melting Point 100 - 106 °C (212 - 223 °F) [3][6]

Soluble in water, alcohol,
Solubility ether, and acetone. Slightly [7][6]

soluble in benzene.

Stable under normal
conditions. It is hygroscopic

Stability vo P [8]
and should be protected from

moisture.

Incompatibilities Strong oxidizing agents. [319]

Hazardous decomposition

products include nitrogen
Decomposition Products oxides (NOx), carbon [3]

monoxide (CO), carbon dioxide

(CO2), and hydrogen halides.

Hazard Identification and Toxicological Data

Tetrabutylammonium bromide is classified as a hazardous substance.[3] The primary hazards
are acute oral toxicity, skin and eye irritation, and potential reproductive toxicity.[3][10] It is also
harmful to aquatic life with long-lasting effects.[10][11]

: Toxici

Route of . ) Test
Endpoint Value Species o Reference
Exposure Guideline
>300 —
Oral LD50 Rat OECD 423 [11][12]

<2,000 mg/kg

Dermal LD50 >2,000 mg/kg  Rat OECD 402 [11][12]
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Irritation and Corrosivity

Endpoint Result Species Test Guideline  Reference
Causes skin

Skin Irritation o Rabbit OECD 404 [12]
irritation.

o Causes serious )
Eye Irritation o Rabbit OECD 405 [12]
eye irritation.

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize the risks associated with
tetrabutylammonium bromide.

Engineering Controls

Adequate ventilation, including the use of local exhaust ventilation or a fume hood, is essential
to control airborne concentrations and prevent inhalation of dust.[8][13] Facilities should be
equipped with an eyewash station and a safety shower.[9]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling TBAB:
» Eye Protection: Chemical safety goggles or glasses with side-shields.[8][9]

» Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or chemical-
resistant apron.[8][14]

o Respiratory Protection: For operations that may generate significant dust, a NIOSH-
approved respirator with a particulate filter is recommended.[8][14]

Handling Procedures

e Avoid contact with skin, eyes, and clothing.[9][13]
» Avoid breathing dust.[14]

e Wash hands thoroughly after handling.[9][13]
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e Do not eat, drink, or smoke in areas where TBAB is handled or stored.[9]

o Keep containers tightly closed when not in use.[8][13]

Storage Conditions

Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong
oxidizing agents.[8][9] Due to its hygroscopic nature, it is critical to protect it from moisture.[7][8]

Emergency Procedures
First-Aid Measures

o After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
immediate medical attention.[13][15]

o After Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Get medical aid if irritation develops or persists.
[13]

o After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[13]

o After Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their
mouth and give 2-4 cupfuls of milk or water. Seek immediate medical attention.[13]

Accidental Release Measures

o Personal Precautions: Wear appropriate personal protective equipment as detailed in
Section 3.2. Evacuate unnecessary personnel from the area.[9]

e Environmental Precautions: Prevent the substance from entering drains, surface water, or
groundwater.[9][15]

o Methods for Cleaning Up: For solid spills, carefully sweep or vacuum up the material,
avoiding dust generation, and place it into a suitable, labeled container for disposal.[9][13]

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[13][14]

o Specific Hazards: During a fire, irritating and highly toxic gases such as nitrogen oxides,
carbon oxides, and hydrogen bromide may be generated.[9]

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[9][13]

Experimental Protocols

The toxicological data for tetrabutylammonium bromide are primarily derived from studies
following standardized OECD guidelines. Below are detailed summaries of the methodologies
for the key cited experiments.

OECD Test Guideline 423: Acute Oral Toxicity - Acute
Toxic Class Method

This method is used to estimate the acute oral toxicity of a substance.[16][17]

e Principle: The test proceeds in a stepwise manner with a group of three animals of a single
sex per step. The outcome of each step (number of animals surviving or dying) determines
the next step: either dosing at a lower or higher fixed dose level or stopping the test. The
method allows for classification of the substance into a GHS toxicity category.[13]

« Animal Model: Typically, young adult rats of a standard laboratory strain are used.

e Procedure:

o

Animals are fasted prior to dosing.

The test substance is administered orally by gavage in a single dose. The volume

[e]

administered should not exceed 1 mL/100g of body weight for aqueous solutions.[13]

Animals are observed for mortality, clinical signs of toxicity, and body weight changes for

[e]

at least 14 days.

[e]

A necropsy is performed on all animals at the end of the observation period.
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OECD Test Guideline 402: Acute Dermal Toxicity

This guideline provides a method to assess the potential adverse effects of a short-term dermal
exposure to a substance.[5][18][19]

e Principle: The test substance is applied to the skin of experimental animals in graduated
doses to several groups, with one dose per group. Observations of effects and deaths are
then made.[2]

» Animal Model: The albino rabbit is the preferred species, though other species can be used.
e Procedure:

o Approximately 24 hours before the test, the fur is removed from the dorsal area of the
animals.[2]

o The test substance is applied to a small area of the skin (approximately 10% of the body
surface area) and held in contact with an occlusive dressing for 24 hours.[1]

o Animals are observed for signs of toxicity and mortality for at least 14 days. Body weights
are recorded weekly.

o At the conclusion of the test, all surviving animals are euthanized and a gross necropsy is
performed.[1]

OECD Test Guideline 404: Acute Dermal
Irritation/Corrosion

This method is designed to assess the potential of a substance to cause skin irritation or
corrosion.[6][8][20][21]

e Principle: The test substance is applied in a single dose to a small area of the skin of an
experimental animal, with untreated skin serving as a control. The degree of irritation is
scored at specified intervals.[20]

e Animal Model: The albino rabbit is the recommended species.

e Procedure:
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[e]

A 0.5 g (solid) or 0.5 mL (liquid) dose of the test substance is applied to a small patch of
shaved skin.

o The exposure period is typically 4 hours.[4]
o After exposure, the residual substance is removed.

o The skin is examined for signs of erythema (redness) and edema (swelling) at specified
time points (e.g., 1, 24, 48, and 72 hours) and the reactions are scored. Observations
continue for 14 days to assess the reversibility of the effects.[20]

OECD Test Guideline 405: Acute Eye Irritation/Corrosion

This guideline is used to evaluate the potential of a substance to cause eye irritation or
corrosion.[12][14][22]

e Principle: The test substance is applied in a single dose into the conjunctival sac of one eye
of an experimental animal, with the other eye serving as a control. The degree of eye
irritation/corrosion is evaluated by scoring lesions of the cornea, iris, and conjunctiva.[7][14]

o Animal Model: The albino rabbit is the preferred species.
e Procedure:

o Asingle dose of the test substance (typically 0.1 mL for liquids or 0.1 g for solids) is
instilled into the conjunctival sac of one eye.[3]

o The eyelids are gently held together for about one second.

o The eyes are examined at 1, 24, 48, and 72 hours after application, and the ocular lesions
are scored. The observation period can be extended up to 21 days to assess reversibility.
[12]

Visualized Workflows
Safe Handling Workflow for Tetrabutylammonium
Bromide
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Caption: Safe handling workflow for tetrabutylammonium bromide.
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Caption: Emergency response workflow for a TBAB spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Tetrabutylammonium Bromide: A Technical Guide to
Hazards and Safety Precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b224687#hazards-and-safety-precautions-for-
handling-tetrabutylammonium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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